![molecular formula C19H24N4O4S B2981064 2-oxo-N-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)-1,2-dihydropyridine-3-carboxamide CAS No. 1021254-89-6](/img/structure/B2981064.png)
2-oxo-N-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)-1,2-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-oxo-N-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H24N4O4S and its molecular weight is 404.49. The purity is usually 95%.
BenchChem offers high-quality 2-oxo-N-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)-1,2-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-oxo-N-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)-1,2-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Fibrosis Activity
This compound has shown promise in the field of anti-fibrotic therapy. Fibrosis is a pathological condition characterized by excessive deposition of extracellular matrix components, leading to organ dysfunction. The compound’s ability to inhibit collagen expression and hydroxyproline content in cell culture suggests its potential as a novel anti-fibrotic drug .
Antimicrobial Properties
Pyrimidine derivatives, which are structurally related to this compound, have been reported to exhibit antimicrobial activities. This suggests that the compound could be explored for its efficacy against various bacterial and fungal infections, contributing to the development of new antimicrobial agents .
Antiviral Applications
Similarly, pyrimidine derivatives are known for their antiviral properties. Research into the compound’s potential to inhibit viral replication could lead to new treatments for viral infections, including those caused by emerging and re-emerging viruses .
Antitumor Effects
The compound’s structural core, pyrimidine, is associated with antitumor activities. Investigating this compound for its ability to inhibit tumor growth and proliferation could provide insights into new cancer therapies, particularly in targeting specific pathways involved in cancer cell survival .
Pharmacological Research
Given the wide range of biological activities associated with pyrimidine derivatives, this compound could serve as a key molecule in pharmacological research. It could be used to study the interaction with various cellular targets, leading to the discovery of new drug candidates .
Chemical Biology Studies
In chemical biology, the compound can be used to probe the function of biological systems. Its interactions with proteins, enzymes, and other macromolecules can help elucidate the underlying mechanisms of diseases and identify potential therapeutic targets .
properties
IUPAC Name |
2-oxo-N-[3-(4-phenylpiperazin-1-yl)sulfonylpropyl]-1H-pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O4S/c24-18-17(8-4-9-20-18)19(25)21-10-5-15-28(26,27)23-13-11-22(12-14-23)16-6-2-1-3-7-16/h1-4,6-9H,5,10-15H2,(H,20,24)(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLJPMCRZLRIOPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)S(=O)(=O)CCCNC(=O)C3=CC=CNC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.